Cas no 2243504-39-2 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino)acetic acid
• CAS No: 2243504-39-2
• MF: C₂₃H₁₉FN₂O₆S
• MW: 470.470168352127
• CID: 6290941
• PubChem ID: 165720132
• Update Time: 2025-10-31

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2243504-39-2
• EN300-6492382
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino)acetic acid

• Inchi： 1S/C23H19FN2O6S/c24-20-11-14(33(25,30)31)9-10-21(20)26(12-22(27)28)23(29)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,27,28)(H2,25,30,31)
• InChI Key： ZCOAUCYRLIHLHV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)N(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(N)(=O)=O

Computed Properties

• Exact Mass: 470.09478567g/mol
• Monoisotopic Mass: 470.09478567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino)acetic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino}acetic acid and Its Significance in Modern Chemical Biology

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino}acetic acid, with the CAS number 2243504-39-2, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety and a 2-fluoro-4-sulfamoylphenyl amino group, endows it with unique chemical properties that make it a promising candidate for further exploration.

The Fmoc protecting group is widely recognized in peptide synthesis for its stability and ease of removal, making this compound particularly relevant in the context of peptide-based therapies. The fluorene core, a luminescent aromatic compound, adds another layer of interest, as it has been extensively studied for its applications in materials science and biological imaging. When combined with the sulfamoyl group, which is known for its role in enhancing binding affinity and metabolic stability, the compound exhibits a multifaceted profile that is highly attractive for medicinal chemistry.

Recent advancements in the field of chemical biology have highlighted the importance of structurally complex molecules in modulating biological pathways. The 2-fluoro-4-sulfamoylphenyl moiety, in particular, has been implicated in various pharmacological interactions due to its ability to engage with biological targets in a highly specific manner. This specificity is crucial for developing drugs that can target diseases with high precision while minimizing side effects.

In the context of drug discovery, the synthesis and characterization of such compounds are often driven by their potential to act as scaffolds for novel therapeutics. The structural complexity of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino}acetic acid) allows for modifications at multiple sites, enabling researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable when designing molecules that must navigate complex biological systems.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. In medicinal chemistry, simpler compounds are often used as building blocks to create more sophisticated drugs. The presence of both protective and reactive groups makes 2243504-39-2 a versatile intermediate that could be incorporated into larger molecular frameworks designed to interact with specific biological targets.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The fluoro group in the 2-fluoro-4-sulfamoylphenyl moiety is an example of how strategic incorporation of fluorine can enhance a molecule's therapeutic potential.

Moreover, the sulfamoyl group has been extensively studied for its role in drug design due to its ability to form hydrogen bonds and salt bridges with biological targets. These interactions are critical for achieving high affinity and selectivity in drug-receptor binding. The combination of these features in 2243504-39-2 suggests that it could be a valuable tool for developing novel therapeutics targeting various diseases.

Recent research has also explored the use of luminescent compounds like fluorene derivatives for bioimaging applications. The ability to track such molecules within biological systems can provide invaluable insights into disease mechanisms and therapeutic responses. This dual functionality—both as a potential drug scaffold and as an imaging agent—makes 2243504-39-2 particularly intriguing from an applied perspective.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency. Techniques such as solid-phase peptide synthesis (SPPS) have been instrumental in facilitating the preparation of such intricate structures.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-fluoro-4-sulfamoylphenyl)amino}acetic acid (CAS 2243504-39-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery and beyond. As research continues to uncover new applications for such compounds, their significance in modern chemical biology is likely to grow even further.